Cas no 119087-36-4 (Benz[a]anthracen-11-ol,7-nitro-, 11-acetate)

• Product Name: Benz[a]anthracen-11-ol,7-nitro-, 11-acetate
• CAS No: 119087-36-4
• MF: C₂₀H₁₃NO₄
• MW: 331.321525335312
• CID: 203819
• PubChem ID: 147336
• Update Time: 2025-04-19

Benz[a]anthracen-11-ol,7-nitro-, 11-acetate Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracen-11-ol,7-nitro-, 11-acetate
• (7-nitrobenzo[a]anthracen-11-yl) acetate
• 7-Nitrobenz(a)anthracen-11-ol acetate (ester)
• Benz(a)anthracen-11-ol, 7-nitro-, acetate (ester)
• DTXSID00152311
• 119087-36-4

• Inchi： 1S/C20H13NO4/c1-12(22)25-19-8-4-7-15-18(19)11-17-14-6-3-2-5-13(14)9-10-16(17)20(15)21(23)24/h2-11H,1H3
• InChI Key： GOUKLISLNDAWJX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC2C(=C3C=CC4C=CC=CC=4C3=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.08449
• Monoisotopic Mass: 331.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.373
• Boiling Point: 554.3°Cat760mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.743
• PSA: 69.44